3-iodo-N-(4-methylbenzyl)benzamide
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Description
3-Iodo-N-(4-methylbenzyl)benzamide is a benzamide derivative characterized by an iodine atom at the 3-position of the benzene ring and a 4-methylbenzyl group attached to the amide nitrogen. This structure combines the electronic effects of iodine (a heavy, electron-withdrawing halogen) with the steric bulk of the methyl-substituted benzyl group. Benzamides are widely studied for their pharmacological and material science applications due to their ability to participate in hydrogen bonding and π-π interactions, which are critical for molecular recognition in biological systems .
Properties
Molecular Formula |
C15H14INO |
|---|---|
Molecular Weight |
351.18g/mol |
IUPAC Name |
3-iodo-N-[(4-methylphenyl)methyl]benzamide |
InChI |
InChI=1S/C15H14INO/c1-11-5-7-12(8-6-11)10-17-15(18)13-3-2-4-14(16)9-13/h2-9H,10H2,1H3,(H,17,18) |
InChI Key |
CXXMOIFRADOFMM-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)CNC(=O)C2=CC(=CC=C2)I |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)C2=CC(=CC=C2)I |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Halogen Effects : The iodine atom in 3-iodo-N-(4-methylbenzyl)benzamide provides stronger halogen bonding compared to chloro or methoxy substituents in analogs like Rip-B or nilotinib .
- Synthetic Complexity : Nilotinib’s synthesis involves intricate steps due to its heterocyclic moieties, whereas simpler benzamides (e.g., Rip-B) are synthesized via direct amidation .
- Steric Influence : The 4-methylbenzyl group in the target compound may enhance lipophilicity compared to unsubstituted benzyl groups, affecting membrane permeability .
Pharmacological and Binding Properties
Key Observations :
- Binding Efficiency : The benzamide fragment in D1–1 forms stable H-bonds (69% occupation with C44), a feature likely shared by 3-iodo-N-(4-methylbenzyl)benzamide due to its amide group .
- Substituent Impact : The iodine atom’s bulkiness may hinder binding in sterically sensitive targets (e.g., tubulin) compared to smaller substituents like methoxy in Compound 16b .
- Stereochemistry : Enantiomers of benzamide anticonvulsants (e.g., LY 188546) show potency differences, underscoring the need for chiral analysis in the target compound .
Physicochemical Properties
Table 3: Solubility, Stability, and Molecular Properties
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